Cas no 1403763-31-4 ((3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride)

(3S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine dihydrochloride is a chiral fluorinated pyrrolidine derivative with significant utility in pharmaceutical and medicinal chemistry. The compound features a stereocenter at the 3-position of the pyrrolidine ring, coupled with a fluorine substituent, enhancing its potential as a bioactive scaffold. The azetidine moiety contributes to conformational rigidity, improving binding selectivity in drug design. As a dihydrochloride salt, it offers improved solubility and stability for synthetic applications. This intermediate is particularly valuable in the development of CNS-targeting therapeutics and enzyme inhibitors due to its structural motifs. Its high purity and well-defined stereochemistry make it a reliable building block for advanced synthetic routes.

(3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride structure

1403763-31-4 structure

Product Name:(3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride

CAS No:1403763-31-4

MF:C₇H₁₅Cl₂FN₂

MW:217.111803293228

MDL:MFCD23106352

CID:2092511

PubChem ID:72208203

Update Time:2025-06-07

(3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine
- (3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride
- MFCD23106352
- (S)-1-(azetidin-3-yl)-3-fluoropyrrolidine dihydrochloride
- CS-0053695
- AKOS025212600
- (3S)-1-(azetidin-3-yl)-3-fluoropyrrolidine;dihydrochloride
- (3S)-1-(3-AZETIDINYL)-3-FLUORO-PYRROLIDINE
- (S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine 2HCl
- (3S)-1-(3-Azetidinyl)-3-fluoro-pyrrolidine dihydrochloride
- CS2760
- PS-15326
- (3S)-1-(AZETIDIN-3-YL)-3-FLUOROPYRROLIDINE DIHYDROCHLORIDE
- 1403763-31-4
- MDL： MFCD23106352
- Inchi： 1S/C7H13FN2.2ClH/c8-6-1-2-10(5-6)7-3-9-4-7;;/h6-7,9H,1-5H2;2*1H/t6-;;/m0../s1
- InChI Key： ZXAPTFRGTLQEMJ-ILKKLZGPSA-N
- SMILES： Cl.Cl.F[C@H]1CCN(C1)C1CNC1

Computed Properties

Exact Mass: 216.0596320g/mol
Monoisotopic Mass: 216.0596320g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 125
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3Å²

(3S)-1-(azetidin-3-yl)-3-fluoro-pyrrolidine;dihydrochloride Pricemore >>

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abcr	AB452888-500 mg	(S)-1-(Azetidin-3-yl)-3-fluoropyrrolidine dihydrochloride; .	1403763-31-4		500MG	€767.20	2023-07-18
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